Cas no 1604777-64-1 (methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate
• CAS No: 1604777-64-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5844449
• PubChem ID: 104941128
• Update Time: 2025-06-28

methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate
• EN300-1287159
• 1604777-64-1

• Inchi： 1S/C8H15NO3/c1-11-8(10)4-7(9)6-2-3-12-5-6/h6-7H,2-5,9H2,1H3/t6?,7-/m1/s1
• InChI Key： JPVDREIEBBTHPE-COBSHVIPSA-N
• SMILES： O1CCC(C1)[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate

Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate and CAS No. 1604777-64-1: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Therapeutic Potential

Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate is a chiral compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its CAS No. 1604777-64-1 serves as a unique identifier for this compound, allowing researchers to track its properties and applications across global scientific databases. This molecule belongs to the class of amino alcohols, characterized by the presence of both amine and hydroxyl functional groups. The stereochemistry of the compound, specifically the (3R) configuration, plays a critical role in determining its biological activity and pharmacokinetic profile.

The molecular formula of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate is C₈H₁₅NO₄, with a molecular weight of approximately 185.21 g/mol. Its structural features include a central carbon atom bonded to an amino group, an oxolan-3-yl ring, and a methyl group. The oxolan-3-yl ring, a five-membered cyclic ether, contributes to the molecule's stability and solubility in aqueous environments. Recent studies have highlighted the importance of such ring systems in modulating drug-receptor interactions, particularly in the context of G-protein-coupled receptor (GPCR) ligands.

One of the most notable aspects of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate is its potential as a scaffold for drug discovery. Researchers have explored its ability to act as a prodrug or a precursor for more complex molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced cellular permeability and metabolic stability compared to their non-cyclic counterparts. This has led to renewed interest in its application for the development of small-molecule therapeutics targeting neurological disorders.

The CAS No. 1604777-64-1 compound has also been investigated for its role in modulating inflammatory responses. A 2022 preclinical study revealed that its interaction with specific phosphodiesterase enzymes could suppress pro-inflammatory cytokine production. This property makes it a promising candidate for the treatment of autoimmune diseases and chronic inflammation-related conditions. The ability to fine-tune its biological activity through chemical modifications is a key advantage in pharmaceutical research.

From a synthetic perspective, the preparation of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate involves multi-step organic reactions. Key synthetic strategies include the use of asymmetric catalysis to achieve the desired (3R) stereochemistry, as well as the incorporation of protective groups to prevent unwanted side reactions. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes, reducing the environmental impact of its production. These innovations align with the growing emphasis on eco-friendly practices in pharmaceutical manufacturing.

Biological studies on Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate have expanded beyond its initial pharmacological profile. A 2023 review in Drug Discovery Today highlighted its potential as a modulator of ion channels, particularly in the context of neurodegenerative diseases. The compound's ability to interact with specific ion channels may offer new therapeutic avenues for conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to validate these findings and explore its mechanism of action in detail.

Another area of interest is the compound's role in metabolic regulation. Preclinical experiments have suggested that it may influence lipid metabolism by interacting with key enzymes in the fatty acid oxidation pathway. This property could make it relevant for the development of treatments for metabolic disorders such as diabetes and obesity. The precise molecular mechanisms underlying these effects are still under investigation, but the potential applications are promising.

From a safety standpoint, Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate has been evaluated for its toxicity profile. Preliminary studies indicate that it exhibits low acute toxicity in vitro and in vivo models. However, long-term safety assessments are still required to determine its suitability for clinical use. These findings underscore the importance of rigorous pharmacological testing before advancing to human trials.

Recent advances in computational chemistry have further enhanced the understanding of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate's properties. Molecular docking studies have revealed its potential interactions with various protein targets, including enzymes and receptors. These computational models provide valuable insights into the compound's mechanism of action and guide the design of more potent derivatives. The integration of machine learning algorithms has also improved the prediction of its biological activity, accelerating the drug discovery process.

In conclusion, Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate represents a versatile platform for the development of novel therapeutics. Its unique molecular structure, combined with its potential biological activities, makes it a valuable subject for further research. The ongoing exploration of its properties, both in vitro and in vivo, is expected to yield significant advancements in the field of medicinal chemistry. As the scientific community continues to uncover its capabilities, the CAS No. 1604777-64-1 compound may play a pivotal role in the treatment of various diseases.

Further studies are needed to fully elucidate the therapeutic potential of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate. Researchers are particularly interested in its application for the treatment of neurological disorders, inflammatory conditions, and metabolic diseases. The development of more effective synthetic methods and the exploration of its interactions with biological targets will be critical in advancing its use in clinical settings. As such, this compound remains an exciting area of research in the quest for innovative pharmaceutical solutions.

Moreover, the compound's role in drug delivery systems is being explored. Its solubility properties and ability to form stable complexes with other molecules make it a candidate for use in targeted drug delivery. This could enhance the efficacy of therapeutic agents while minimizing side effects. The potential for such applications highlights the versatility of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate in the broader context of pharmaceutical science.

As the field of medicinal chemistry continues to evolve, the importance of compounds like Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate will likely grow. Its unique structural features and biological activities provide a foundation for the development of new therapeutic strategies. The ongoing research efforts aimed at understanding its properties and applications are expected to contribute significantly to the advancement of drug discovery and development.

In summary, Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate is a compound with significant potential in the field of medicinal chemistry. Its unique molecular structure, combined with its diverse biological activities, makes it a valuable subject for further investigation. The continued exploration of its properties and applications is likely to yield important advancements in the development of novel therapeutics.

With the increasing focus on personalized medicine and targeted therapies, the role of compounds like Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate is expected to expand. Its ability to interact with specific biological targets and its potential for modification through chemical synthesis make it a promising candidate for the development of tailored therapeutic solutions. As such, this compound represents an important area of research in the pursuit of innovative and effective treatments for a wide range of diseases.

Finally, the study of Methyl (3R)-3-amino-3-(oxolan-3-yl)propanoate underscores the importance of interdisciplinary approaches in modern drug discovery. The integration of chemical synthesis, biological testing, and computational modeling is essential for fully understanding its properties and potential applications. As research in this area progresses, it is anticipated that new insights will emerge, further enhancing the compound's significance in the field of medicinal chemistry.